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Compound of Interest

2-Acetoxy-4'-
Compound Name:
hexyloxybenzophenone

Cat. No.: B1292243

An In-depth Technical Guide to 2-Acetoxy-4'-
hexyloxybenzophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of 2-Acetoxy-4'-hexyloxybenzophenone. Given the
limited publicly available data for this specific molecule, this guide also incorporates information
on closely related compounds and general methodologies applicable to its study.

Chemical Identity and Properties

2-Acetoxy-4'-hexyloxybenzophenone is a derivative of benzophenone, a chemical scaffold
known for its presence in various biologically active compounds. Its chemical structure features
an acetoxy group at the 2-position and a hexyloxy group at the 4'-position of the benzophenone
core.

CAS Number: 890098-60-9
Molecular Formula: C21H2404

Molecular Weight: 340.41 g/mol
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A summary of its known and predicted chemical properties is presented in Table 1.

Property Value Source

Molecular Formula C21H2404 ChemicalBook
Molecular Weight 340.41 ChemicalBook
Boiling Point (Predicted) 491.2 £ 30.0 °C ChemicalBook
Density (Predicted) 1.092 + 0.06 g/cm3 ChemicalBook

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Acetoxy-4'-
hexyloxybenzophenone is not readily available in the public domain, a plausible synthetic
route can be devised based on established methods for analogous compounds, such as 2-
hydroxy-4-alkoxybenzophenones. A general two-step approach is outlined below.

Step 1: Synthesis of 2-Hydroxy-4'-
hexyloxybenzophenone

This step involves the alkylation of a dihydroxybenzophenone precursor. A general procedure is
described in U.S. Patent 3,526,666 for the synthesis of 2-hydroxy-4-alkoxybenzophenones.

Materials:

2,4-Dihydroxybenzophenone

1-Bromohexane (or other suitable hexyl halide)

Potassium carbonate (or another suitable base)

Acetone (or another suitable solvent)
Procedure:

» Dissolve 2,4-dihydroxybenzophenone in a suitable solvent such as acetone.
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» Add a molar equivalent of a base, such as potassium carbonate, to the solution.
e Add a molar equivalent of 1-bromohexane to the reaction mixture.

o Reflux the mixture for several hours until the reaction is complete (monitoring by thin-layer
chromatography is recommended).

 After cooling, filter the mixture to remove the inorganic salts.
o Evaporate the solvent from the filtrate under reduced pressure.

» Purify the resulting crude product by recrystallization or column chromatography to yield 2-
hydroxy-4'-hexyloxybenzophenone.

Step 2: Acetylation of 2-Hydroxy-4'-
hexyloxybenzophenone

The final product can be obtained by the acetylation of the hydroxyl group.

Materials:

2-Hydroxy-4'-hexyloxybenzophenone

Acetic anhydride

Pyridine (or another suitable catalyst)

Dichloromethane (or another suitable solvent)

Procedure:

» Dissolve 2-hydroxy-4'-hexyloxybenzophenone in a solvent like dichloromethane.
e Add an excess of acetic anhydride and a catalytic amount of pyridine.

« Stir the reaction mixture at room temperature until the reaction is complete (as monitored by
TLC).
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e Quench the reaction by adding water.

o Separate the organic layer and wash it sequentially with dilute hydrochloric acid, saturated
sodium bicarbonate solution, and brine.

e Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.

 Purify the crude product by column chromatography to obtain 2-Acetoxy-4'-
hexyloxybenzophenone.

The following diagram illustrates the general workflow for the synthesis and characterization of
2-Acetoxy-4'-hexyloxybenzophenone.
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Synthesis and Characterization Workflow
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Hypothetical Cancer-Related Signaling Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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